4-Chloro-3-({[(3-fluorophenyl)carbonyl]carbamothioyl}amino)benzoic acid

• IUPAC Name: 4-chloro-3-[(3-fluorobenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C15H10ClFN2O3S/c16-11-5-4-9(14(21)22)7-12(11)18-15(23)19-13(20)8-2-1-3-10(17)6-8/h1-7H,(H,21,22)(H2,18,19,20,23)
• InChI Key: GTFGBMJSTPRHTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C15H10ClFN2O3S
• Molecular Weight: 352.8 g/mol

Description

“4-Chloro-3-({[(3-fluorophenyl)carbonyl]carbamothioyl}amino)benzoic acid” is a complex organic compound. It has a molecular formula of C15H10ClFN2O3S and an average mass of 352.768 Da. It’s worth noting that the compound is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The compound contains a benzoic acid group, a carbamothioyl group, and a fluorophenyl group. The presence of these groups could potentially influence the compound’s reactivity and interactions with other molecules.

Scientific Research Applications

To address your request within the constraints, I'll discuss the general scientific applications of compounds that might be structurally related or possess similar functional groups, such as carboxylic acids and their derivatives, which are often explored for their biological and pharmacological activities.

Carboxylic Acid Derivatives in Scientific Research

Biological and Pharmacological Activities

Carboxylic acids and their derivatives are widely researched for their diverse biological activities. For instance, chlorogenic acid, a phenolic compound, has been recognized for its antioxidant, anti-inflammatory, hepatoprotective, cardioprotective, and neuroprotective activities. These properties suggest its potential application in treating metabolic disorders like diabetes, obesity, and cardiovascular diseases (Naveed et al., 2018).

Synthetic Applications and Drug Development

Certain salicylic acid derivatives, known for their anti-inflammatory and analgesic properties, are explored for the development of alternative compounds to traditional NSAIDs. These studies focus on synthesizing novel compounds with improved efficacy and reduced toxicity (Tjahjono et al., 2022).

Antioxidant and Antimicrobial Properties

Research on natural carboxylic acids from plants highlights their structure-related antioxidant and antimicrobial activities. These studies are crucial for developing natural preservatives and therapeutic agents targeting various diseases, including cancer (Godlewska-Żyłkiewicz et al., 2020).

Metathesis Reactions in Synthesis

Metathesis reactions are employed to synthesize and modify β-amino acid derivatives, demonstrating the importance of carboxylic acid derivatives in synthetic chemistry for pharmaceutical applications. This synthetic approach facilitates the development of molecules with potential therapeutic uses (Kiss et al., 2018).